N-(4-fluorobenzyl)nicotinamide

• Molecular Formula: C13H11FN2O
• Molecular Weight: 230.24 g/mol
• IUPAC Name: N-[(4-fluorophenyl)methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C13H11FN2O/c14-12-5-3-10(4-6-12)8-16-13(17)11-2-1-7-15-9-11/h1-7,9H,8H2,(H,16,17)
• InChI Key: VBKLNLNPAJFRBR-UHFFFAOYSA-N
• SMILES: C1=CC(=CN=C1)C(=O)NCC2=CC=C(C=C2)F
• solubility: 34.5 [ug/mL]

Description

N-(4-fluorobenzyl)nicotinamide, also known as 4FBNA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a derivative of nicotinamide and is synthesized using a specific method.

Mechanism of Action

The mechanism of action of N-(4-fluorobenzyl)nicotinamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. This compound has been shown to activate the sirtuin family of proteins, which are involved in the regulation of various cellular processes, such as DNA repair, metabolism, and aging. Additionally, N-(4-fluorobenzyl)nicotinamide has been shown to inhibit the activity of various enzymes, such as cyclooxygenase-2 and phosphodiesterase-4, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
N-(4-fluorobenzyl)nicotinamide has been shown to have various biochemical and physiological effects on the body. This compound has been shown to increase the production of NAD+, a coenzyme that is involved in various metabolic processes in the body. Additionally, N-(4-fluorobenzyl)nicotinamide has been shown to reduce the production of various inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. This compound has also been shown to improve cognitive function and reduce oxidative stress in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-fluorobenzyl)nicotinamide in lab experiments is that it has been extensively studied and has a well-established synthesis method. Additionally, this compound has been shown to have various biochemical and physiological effects, making it a promising candidate for the treatment of various diseases. However, one limitation of using N-(4-fluorobenzyl)nicotinamide in lab experiments is that its mechanism of action is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for the study of N-(4-fluorobenzyl)nicotinamide. One direction is to further investigate its mechanism of action and the signaling pathways that it modulates. Additionally, more research is needed to determine the potential applications of N-(4-fluorobenzyl)nicotinamide in the treatment of various diseases, such as Alzheimer's disease and Parkinson's disease. Furthermore, the development of new synthetic methods for N-(4-fluorobenzyl)nicotinamide may also be an area of future research.

Synthesis Methods

The synthesis of N-(4-fluorobenzyl)nicotinamide involves the reaction of nicotinamide with 4-fluorobenzyl chloride in the presence of a base, such as potassium carbonate. The reaction takes place in an organic solvent, such as dimethylformamide or dimethyl sulfoxide, and is typically carried out at elevated temperatures. The resulting product is then purified using various methods, such as column chromatography or recrystallization.

Scientific Research Applications

N-(4-fluorobenzyl)nicotinamide has been extensively studied in various fields of scientific research, including medicinal chemistry, biochemistry, and neuroscience. This compound has been shown to exhibit anti-inflammatory, antioxidant, and neuroprotective properties, making it a promising candidate for the treatment of various diseases, such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.